Cas no 2253631-36-4 ([1-Methanesulfonyl-2-(trifluoromethyl)cyclopropyl]methanamine)

• Product Name: [1-Methanesulfonyl-2-(trifluoromethyl)cyclopropyl]methanamine
• CAS No: 2253631-36-4
• MF: C₆H₁₀F₃NO₂S
• MW: 217.209311008453
• CID: 6369611
• PubChem ID: 165732994
• Update Time: 2025-05-20

[1-Methanesulfonyl-2-(trifluoromethyl)cyclopropyl]methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-6504313
• [1-methanesulfonyl-2-(trifluoromethyl)cyclopropyl]methanamine
• 2253631-36-4
• [1-Methanesulfonyl-2-(trifluoromethyl)cyclopropyl]methanamine

• Inchi： 1S/C6H10F3NO2S/c1-13(11,12)5(3-10)2-4(5)6(7,8)9/h4H,2-3,10H2,1H3
• InChI Key： WOMWMCPXVZSHGR-UHFFFAOYSA-N
• SMILES： S(C)(C1(CN)CC1C(F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 217.03843422g/mol
• Monoisotopic Mass: 217.03843422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 68.5Ų

Additional information on [1-Methanesulfonyl-2-(trifluoromethyl)cyclopropyl]methanamine

Comprehensive Overview of [1-Methanesulfonyl-2-(trifluoromethyl)cyclopropyl]methanamine (CAS 2253631-36-4)

The chemical compound [1-Methanesulfonyl-2-(trifluoromethyl)cyclopropyl]methanamine (CAS 2253631-36-4) is a specialized organic molecule featuring a unique cyclopropyl backbone with methanesulfonyl and trifluoromethyl functional groups. This structural complexity makes it a valuable intermediate in pharmaceutical and agrochemical research. The presence of both methanesulfonyl and trifluoromethyl groups enhances its reactivity and potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

Recent trends in medicinal chemistry highlight the growing importance of cyclopropyl-containing compounds due to their ability to improve metabolic stability and bioavailability. Researchers are particularly interested in [1-Methanesulfonyl-2-(trifluoromethyl)cyclopropyl]methanamine as a building block for novel therapeutics targeting neurological disorders and inflammatory diseases. The trifluoromethyl group is especially noteworthy, as it often enhances lipophilicity and membrane permeability, key factors in central nervous system (CNS) drug development.

From a synthetic chemistry perspective, the preparation of CAS 2253631-36-4 involves sophisticated multi-step processes that typically begin with cyclopropanation reactions. Advanced techniques such as asymmetric synthesis are often employed to control the stereochemistry of the final product. The compound's stability under various pH conditions makes it suitable for diverse formulation development, addressing one of the most common challenges in modern pharmaceutical manufacturing.

The applications of [1-Methanesulfonyl-2-(trifluoromethyl)cyclopropyl]methanamine extend beyond pharmaceuticals. In material science, its unique structure contributes to the development of specialty polymers with enhanced thermal and chemical resistance. The compound's potential in creating novel liquid crystal materials for display technologies is currently under investigation by several research groups worldwide.

Market analysis indicates increasing demand for fluorinated pharmaceutical intermediates, with CAS 2253631-36-4 positioned as a high-value specialty chemical. The global market for fluorinated compounds in drug development is projected to grow significantly, driven by the need for more effective medications with improved pharmacokinetic profiles. This compound's versatility makes it particularly attractive for contract research organizations (CROs) and pharmaceutical companies engaged in innovative drug discovery programs.

Quality control and analytical characterization of [1-Methanesulfonyl-2-(trifluoromethyl)cyclopropyl]methanamine require advanced techniques such as HPLC-MS and NMR spectroscopy. The compound's purity is crucial for research applications, with most commercial suppliers offering material with ≥95% purity. Storage recommendations typically suggest cool, dry conditions in airtight containers to maintain stability over extended periods.

Environmental and safety considerations for CAS 2253631-36-4 follow standard laboratory chemical handling protocols. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when handling this compound. Researchers should consult the material safety data sheet (MSDS) for specific handling instructions and disposal guidelines.

The future research directions for [1-Methanesulfonyl-2-(trifluoromethyl)cyclopropyl]methanamine include exploring its potential in targeted drug delivery systems and as a ligand in catalytic processes. The compound's structural features make it an interesting candidate for developing new synthetic methodologies in organic chemistry. Several patent applications have recently emerged featuring derivatives of this compound, indicating growing commercial interest in its applications.

For researchers seeking alternatives or related compounds, structural analogs of CAS 2253631-36-4 with modified sulfonyl or amine groups may offer different pharmacological profiles. The scientific literature contains numerous examples of structurally similar compounds that have shown promising biological activity, suggesting potential avenues for further investigation and development of this chemical scaffold.